![molecular formula C22H19NO4 B5006162 N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide](/img/structure/B5006162.png)
N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide
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Overview
Description
N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide, also known as MDA19, is a synthetic cannabinoid compound that has been studied for its potential therapeutic benefits. This compound is a selective agonist for the cannabinoid receptor CB2, which is primarily expressed on immune cells and has been implicated in various physiological processes.
Mechanism of Action
N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide selectively binds to and activates CB2 receptors, which are primarily expressed on immune cells. Activation of CB2 receptors has been shown to have anti-inflammatory and immunomodulatory effects, suggesting that this compound may have potential therapeutic benefits in various disease models.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and immunomodulatory effects in various disease models. It has also been shown to have analgesic effects in animal models of pain. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide in lab experiments is its selective activation of CB2 receptors, which allows for more targeted effects on immune cells. However, one limitation of using this compound is its potential off-target effects, as it may also bind to other receptors in addition to CB2.
Future Directions
1. Further studies are needed to investigate the potential therapeutic benefits of N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide in various disease models, including cancer, inflammation, and neurodegenerative disorders.
2. The development of more selective CB2 agonists may help to minimize potential off-target effects of this compound.
3. The use of this compound in combination with other drugs may enhance its therapeutic effects in various disease models.
4. Further studies are needed to investigate the long-term effects of this compound on immune function and overall health.
5. The development of more efficient and cost-effective synthesis methods for this compound may facilitate its use in future research studies.
Synthesis Methods
The synthesis of N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide involves several steps, starting with the reaction of 2-methylphenol with 2-chloroacetyl chloride to form 2-(2-methylphenoxy)acetyl chloride. The resulting compound is then reacted with 2-methoxydibenzo[b,d]furan-3-amine to form this compound.
Scientific Research Applications
N-(2-methoxydibenzo[b,d]furan-3-yl)-2-(2-methylphenoxy)acetamide has been studied for its potential therapeutic benefits in various disease models, including cancer, inflammation, and neurodegenerative disorders. Its selective activation of CB2 receptors, which are primarily expressed on immune cells, suggests that it may have anti-inflammatory and immunomodulatory effects.
properties
IUPAC Name |
N-(2-methoxydibenzofuran-3-yl)-2-(2-methylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19NO4/c1-14-7-3-5-9-18(14)26-13-22(24)23-17-12-20-16(11-21(17)25-2)15-8-4-6-10-19(15)27-20/h3-12H,13H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZPLETPSQANSLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NC2=C(C=C3C4=CC=CC=C4OC3=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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